Cas no 2228730-31-0 (4-(1-ethynylcyclopropyl)-2-methoxy-1-nitrobenzene)

• Product Name: 4-(1-ethynylcyclopropyl)-2-methoxy-1-nitrobenzene
• CAS No: 2228730-31-0
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• CID: 6070711
• PubChem ID: 165752607
• Update Time: 2025-11-01

4-(1-ethynylcyclopropyl)-2-methoxy-1-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 4-(1-ethynylcyclopropyl)-2-methoxy-1-nitrobenzene
• 2228730-31-0
• EN300-1762366

• Inchi： 1S/C12H11NO3/c1-3-12(6-7-12)9-4-5-10(13(14)15)11(8-9)16-2/h1,4-5,8H,6-7H2,2H3
• InChI Key： UKSGCPQXJVCMBX-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)C1(C#C)CC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 217.07389321g/mol
• Monoisotopic Mass: 217.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 55Ų

Additional information on 4-(1-ethynylcyclopropyl)-2-methoxy-1-nitrobenzene

Professional Introduction to Compound with CAS No. 2228730-31-0 and Product Name: 4-(1-ethynylcyclopropyl)-2-methoxy-1-nitrobenzene

The compound with the CAS number 2228730-31-0 and the product name 4-(1-ethynylcyclopropyl)-2-methoxy-1-nitrobenzene represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural features, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of both an ethynylcyclopropyl moiety and a nitrobenzene group provides a rich scaffold for further chemical manipulation and biological evaluation.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in the design of novel therapeutic agents. The 4-(1-ethynylcyclopropyl)-2-methoxy-1-nitrobenzene structure exemplifies this trend, combining aromatic and cycloalkyl functionalities to create a versatile platform. The ethynylcyclopropyl group, in particular, has been recognized for its ability to enhance binding affinity and selectivity in biological targets, making it a valuable component in drug design. This feature has been leveraged in the development of compounds targeting various disease pathways, including cancer and inflammatory disorders.

The nitrobenzene moiety in the compound is another critical feature that contributes to its pharmacological potential. Nitroaromatic compounds have a long history of use in medicinal chemistry due to their reactivity and ability to modulate biological processes. The nitro group can be further functionalized through reduction or hydrolysis, allowing for the generation of diverse derivatives with tailored properties. This flexibility has been exploited in the synthesis of prodrugs and bioisosteres, which are essential for improving drug delivery and efficacy.

Recent studies have highlighted the importance of 4-(1-ethynylcyclopropyl)-2-methoxy-1-nitrobenzene in the context of developing novel therapeutics. For instance, research has demonstrated its potential as an intermediate in the synthesis of kinase inhibitors, which are crucial for treating cancers and other proliferative diseases. The combination of the ethynylcyclopropyl and nitrobenzene groups allows for precise tuning of electronic properties, which is essential for achieving high binding affinity to protein targets. Additionally, computational studies have suggested that this compound may exhibit favorable pharmacokinetic properties, including improved solubility and metabolic stability.

The pharmaceutical industry has shown increasing interest in leveraging advanced synthetic methodologies to access complex molecular architectures like 4-(1-ethynylcyclopropyl)-2-methoxy-1-nitrobenzene. Techniques such as transition metal-catalyzed coupling reactions have been particularly useful in constructing the desired framework efficiently. These methods not only enhance synthetic efficiency but also allow for the introduction of multiple functional groups in a controlled manner. Such advancements are critical for accelerating the discovery and development of new drugs.

Beyond its applications in drug discovery, 4-(1-ethynylcyclopropyl)-2-methoxy-1-nitrobenzene has also found utility in materials science. Its unique structural features make it a promising candidate for developing organic electronic materials, such as light-emitting diodes (OLEDs) and photovoltaic cells. The conjugated system provided by the aromatic rings and the electron-withdrawing nature of the nitro group contribute to its optical properties, making it suitable for applications in display technologies and energy conversion systems.

In conclusion, the compound with CAS number 2228730-31-0 and product name 4-(1-ethynylcyclopropyl)-2-methoxy-1-nitrobenzene represents a multifaceted molecule with significant potential across multiple domains. Its unique structural attributes have positioned it as a valuable scaffold for pharmaceutical innovation, while its electronic properties also make it attractive for advanced materials applications. As research continues to uncover new functionalities and applications, this compound is poised to play an increasingly important role in both academia and industry.